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Compound of Interest

Compound Name: Fenpyrazone

Cat. No.: B13428418

Fenpyrazone: A Technical Whitepaper

Executive Summary

Fenpyrazone (C22H22CIF3N406S) is a third-generation 4-hydroxyphenylpyruvate dioxygenase
(HPPD) inhibitor primarily developed and utilized as a post-emergence herbicide for the control
of broadleaf and grass weeds in corn.[1] Its mechanism of action involves the inhibition of the
HPPD enzyme, which is crucial for plastoquinone and subsequently carotenoid biosynthesis in
plants.[2][3] This leads to characteristic bleaching of the foliage, followed by necrosis and death
of the target weed.[1] While the herbicidal properties of Fenpyrazone are well-documented,
there is a significant lack of publicly available data regarding its synthesis, pharmacokinetics,
mammalian toxicology, and potential for therapeutic applications in the context of drug
development. This document aims to provide a comprehensive overview of the existing
technical information on Fenpyrazone, catering to an audience of researchers, scientists, and
drug development professionals by also exploring the broader therapeutic relevance of HPPD
inhibitors.

Chemical and Physical Properties

Fenpyrazone is a complex organic molecule belonging to the benzoylpyrazole class of
chemicals.[2] Its key physicochemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C22H22CIF3N406S [4]
Molecular Weight 562.9 g/mol [4]
CAS Number 1992017-55-6 [4]

[4-[2-chloro-4-methylsulfonyl-3-
(2,2,2-

IUPAC Name trifluoroethoxymethyl)benzoyl]-  [4]
1-ethylpyrazol-5-yl] 1,3-

dimethylpyrazole-4-carboxylate

CCN1C(=C(C=N1)C(=0)C2=C
(C(=C(C=C2)S(=0)

SMILES (=0)C)COCC(F) [4]
(F)F)CI)OC(=0)C3=CN(N=C3
c)C

Mechanism of Action in Plants

Fenpyrazone's herbicidal activity stems from its potent inhibition of the 4-
hydroxyphenylpyruvate dioxygenase (HPPD) enzyme.[2][3] This enzyme plays a critical role in
the tyrosine catabolism pathway, which is essential for the biosynthesis of plastoquinone and
tocopherols.[5] Plastoquinone is a vital cofactor for the enzyme phytoene desaturase in the
carotenoid biosynthesis pathway.[5]

By inhibiting HPPD, Fenpyrazone disrupts the production of plastoquinone, leading to a
downstream inhibition of carotenoid synthesis.[3] Carotenoids are essential for protecting
chlorophyll from photo-oxidation.[3] The absence of carotenoids results in the rapid degradation
of chlorophyll, leading to the characteristic bleaching or whitening of the plant tissues, a
hallmark of HPPD inhibitor activity.[1] This ultimately leads to the cessation of growth and death
of the weed.[1]
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Mechanism of Fenpyrazone via HPPD Inhibition in Plants.

Herbicidal Efficacy and Application

Fenpyrazone is effective against a broad spectrum of annual grass and broadleaf weeds in

corn.[1] It is known for its rapid action, with symptoms appearing within 2-3 days and weed

death occurring in 5-7 days under optimal conditions.[1][3]

Parameter

Value

Reference

Recommended Dose Rate

90-135 g a.i./ha

[1]

Time to Symptom Onset

2-3 days

[1](3]

Time to Weed Death

5-7 days

[1]3]

Key Controlled Weeds

Digitaria sanguinalis
(crabgrass), Echinochloa
crusgalli (barnyardgrass),
Eleusine indica (goosegrass),
Chenopodium album (lamb's
quarters), Abutilon theophrasti

(velvetleaf)

[1]
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Experimental Protocols

While detailed experimental protocols for Fenpyrazone are not extensively published, a
general methodology for assessing its herbicidal characteristics can be inferred from available
studies.[6]

Greenhouse Efficacy Study Workflow:

o Plant Cultivation: Target weed species (e.g., Echinochloa crus-galli) are cultivated in a
greenhouse environment under controlled conditions of temperature, light, and humidity.

» Herbicide Application: Fenpyrazone is applied at various dose rates to the weeds at a
specific growth stage (e.g., 3-4 leaf stage).

o Environmental Variables: The effect of different temperatures, light intensities, and simulated
rainfall at various intervals post-application is assessed.

o Data Collection: The efficacy of the herbicide is evaluated at set time points by measuring
parameters such as fresh weight, dry weight, and visual injury ratings (e.g., chlorosis,
necrosis).

o Data Analysis: The data is statistically analyzed to determine the dose-response relationship
and calculate values such as the GRso (the dose required to inhibit growth by 50%).
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General Workflow for Herbicide Efficacy Assessment.

Toxicology and Safety

The available toxicological data for Fenpyrazone is limited to GHS hazard classifications.[4]
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Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

No detailed mammalian toxicology, pharmacokinetic, or pharmacodynamic studies for
Fenpyrazone are publicly available.

HPPD Inhibitors in Drug Development

While Fenpyrazone is an herbicide, the enzyme it targets, 4-hydroxyphenylpyruvate
dioxygenase (HPPD), is also present in humans and is a validated target for drug development.
[5] The inhibition of human HPPD is a therapeutic strategy for the treatment of Hereditary
Tyrosinemia Type | (HT-1), a rare genetic disorder caused by a deficiency of the enzyme
fumarylacetoacetate hydrolase.[5] This deficiency leads to the accumulation of toxic
metabolites that can cause severe liver and kidney damage.[5]

Nitisinone is an HPPD inhibitor that is approved for the treatment of HT-1.[5] By inhibiting
HPPD, nitisinone prevents the accumulation of these toxic metabolites, thereby managing the
symptoms of the disease.[5] The successful development of nitisinone highlights the potential
of HPPD inhibitors as therapeutic agents.

Conclusion

Fenpyrazone is a potent and effective herbicide that acts through the inhibition of the HPPD
enzyme in plants. Its chemical properties and herbicidal efficacy are well-characterized for
agricultural applications. However, for an audience focused on drug development, it is crucial to
note the profound lack of data on Fenpyrazone's effects in mammalian systems. While the
broader class of HPPD inhibitors has proven therapeutic value, Fenpyrazone itself has not
been explored in this context. Further research would be required to determine if Fenpyrazone
or its analogues possess a suitable safety and efficacy profile for any potential therapeutic
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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